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Compound of Interest

Compound Name: Febuxostat (67m-4)

Cat. No.: B108686

Chemical Identity and Structure

Febuxostat is a non-purine derivative of 2-arylthiazole.[1] Its chemical name is 2-[3-cyano-4-(2-
methylpropoxy)phenyl]-4-methyl-1,3-thiazole-5-carboxylic acid.[2] It is also known by trade
names such as Uloric and Adenuric.[2][3] The identifier "67m-4" refers to a derivative
compound of Febuxostat.[4]
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Prepare Reagents:
Buffer, XO Enzyme, Substrate,
Febuxostat dilutions

'

Pre-incubation:
Add Buffer, Febuxostat, and XO Enzyme
to 96-well plate (15 min)
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Initiate Reaction:
Add Xanthine Substrate
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Incubate at 37°C
(30 min)

.

Measure Absorbance
at ~295 nm
(Uric Acid Formation)
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Data Analysis:
Calculate % Inhibition
and determine ICso value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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